Cas no 898766-66-0 ( )

  structure
  structure
Product Name: 
CAS No:898766-66-0
MF:C12H12F2O3
MW:242.218690872192
CID:866987
PubChem ID:24726964
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
    • 4-(3,4-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRIC ACID
    • 898766-66-0
    • DTXSID90645348
    • MFCD01320133
    • AKOS014633149
    • 4-(3,4-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRICACID
    •  
    • MDL： MFCD01320133
    • Inchi： 1S/C12H12F2O3/c1-12(2,11(16)17)6-10(15)7-3-4-8(13)9(14)5-7/h3-5H,6H2,1-2H3,(H,16,17)
    • InChI Key： GKIZHWDWGZZCIU-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(CC(C(=O)O)(C)C)=O)F

Computed Properties

  • Exact Mass: 242.07500
  • Monoisotopic Mass: 242.07545056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.64840

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207224-1g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
1g
 ￡570.00 2022-03-01
Fluorochem
207224-2g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
2g
 ￡993.00 2022-03-01
Fluorochem
207224-5g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
5g
 ￡2044.00 2022-03-01
A2B Chem LLC
AH91419-1g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
1g
 $678.00 2024-04-19
A2B Chem LLC
AH91419-2g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
2g
 $1147.00 2024-04-19
A2B Chem LLC
AH91419-5g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutyric acid
 898766-66-0 97%
5g
 $2312.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649795-1g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
 898766-66-0 98%
1g
 ￥7061.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649795-2g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
 898766-66-0 98%
2g
 ￥13239.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649795-5g
4-(3,4-Difluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
 898766-66-0 98%
5g
 ￥25325.00 2024-04-26

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